molecular formula C27H40O2 B12665667 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL CAS No. 94313-93-6

1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL

Cat. No.: B12665667
CAS No.: 94313-93-6
M. Wt: 396.6 g/mol
InChI Key: VVSMIUNECPKPEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL is a chemical compound with the molecular formula C27H38O2 It is known for its unique structure, which includes a phenoxy group attached to a dodecan-2-ol chain

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(1-Methyl-1-phenylethyl)phenoxy]dodecan-2-OL typically involves the reaction of 4-(1-Methyl-1-phenylethyl)phenol with dodecan-2-ol under specific conditions. The reaction is often catalyzed by acidic or basic catalysts to facilitate the formation of the ether

Properties

CAS No.

94313-93-6

Molecular Formula

C27H40O2

Molecular Weight

396.6 g/mol

IUPAC Name

1-[4-(2-phenylpropan-2-yl)phenoxy]dodecan-2-ol

InChI

InChI=1S/C27H40O2/c1-4-5-6-7-8-9-10-14-17-25(28)22-29-26-20-18-24(19-21-26)27(2,3)23-15-12-11-13-16-23/h11-13,15-16,18-21,25,28H,4-10,14,17,22H2,1-3H3

InChI Key

VVSMIUNECPKPEV-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC(COC1=CC=C(C=C1)C(C)(C)C2=CC=CC=C2)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.